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rac Ibuprofen-d3 rac Ibuprofen-d3 Ibuprofen-d3 contains three deuterium atoms. It is intended for use as an internal standard for the quantification of ibuprofen by GC- or LC-mass spectrometry. Ibuprofen is a non-selective, reversible COX inhibitor. The IC50 values for human recombinant COX-1 and -2 are 2.6 and 1.53 µM, respectively. The Ki value for ovine COX-1 and -2 is 9 µM.
Brand Name: Vulcanchem
CAS No.: 121662-14-4
VCID: VC0018673
InChI: InChI=1S/C13H18O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)/i3D3
SMILES: CC(C)CC1=CC=C(C=C1)C(C)C(=O)O
Molecular Formula: C13H18O2
Molecular Weight: 209.3 g/mol

rac Ibuprofen-d3

CAS No.: 121662-14-4

Reference Standards

VCID: VC0018673

Molecular Formula: C13H18O2

Molecular Weight: 209.3 g/mol

rac Ibuprofen-d3 - 121662-14-4

CAS No. 121662-14-4
Product Name rac Ibuprofen-d3
Molecular Formula C13H18O2
Molecular Weight 209.3 g/mol
IUPAC Name 3,3,3-trideuterio-2-[4-(2-methylpropyl)phenyl]propanoic acid
Standard InChI InChI=1S/C13H18O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)/i3D3
Standard InChIKey HEFNNWSXXWATRW-HPRDVNIFSA-N
Isomeric SMILES [2H]C([2H])([2H])C(C1=CC=C(C=C1)CC(C)C)C(=O)O
SMILES CC(C)CC1=CC=C(C=C1)C(C)C(=O)O
Canonical SMILES CC(C)CC1=CC=C(C=C1)C(C)C(=O)O
Appearance Assay:≥99% deuterated forms (d1-d3)A crystalline solid
Description Ibuprofen-d3 contains three deuterium atoms. It is intended for use as an internal standard for the quantification of ibuprofen by GC- or LC-mass spectrometry. Ibuprofen is a non-selective, reversible COX inhibitor. The IC50 values for human recombinant COX-1 and -2 are 2.6 and 1.53 µM, respectively. The Ki value for ovine COX-1 and -2 is 9 µM.
Synonyms 2-(4-Isobutylphenyl)propionic Acid-d3;
PubChem Compound 12225947
Last Modified Nov 11 2021
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